Cas no 2138003-95-7 (1-(3,4-dimethylcyclohexyl)-1H-imidazol-4-amine)

• Product Name: 1-(3,4-dimethylcyclohexyl)-1H-imidazol-4-amine
• CAS No: 2138003-95-7
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5995541
• PubChem ID: 165717619
• Update Time: 2025-05-21

1-(3,4-dimethylcyclohexyl)-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylcyclohexyl)-1H-imidazol-4-amine
• EN300-1108991
• 2138003-95-7

• Inchi： 1S/C11H19N3/c1-8-3-4-10(5-9(8)2)14-6-11(12)13-7-14/h6-10H,3-5,12H2,1-2H3
• InChI Key： HFYAYMRSOMHJNL-UHFFFAOYSA-N
• SMILES： N1(C=NC(=C1)N)C1CCC(C)C(C)C1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3,4-dimethylcyclohexyl)-1H-imidazol-4-amine

Comprehensive Overview of 1-(3,4-dimethylcyclohexyl)-1H-imidazol-4-amine (CAS No. 2138003-95-7)

1-(3,4-dimethylcyclohexyl)-1H-imidazol-4-amine (CAS No. 2138003-95-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the imidazole family, which is known for its diverse applications in medicinal chemistry, agrochemicals, and material science. The presence of the 3,4-dimethylcyclohexyl moiety enhances its stability and potential bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 1-(3,4-dimethylcyclohexyl)-1H-imidazol-4-amine features an imidazole ring substituted with an amine group at the 4-position and a 3,4-dimethylcyclohexyl group at the 1-position. This configuration imparts unique electronic and steric properties, which are critical for its interactions in biological systems. Researchers have been particularly interested in its potential as a pharmacophore in drug discovery, especially for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for imidazole derivatives like 1-(3,4-dimethylcyclohexyl)-1H-imidazol-4-amine has surged, driven by their versatility in drug design. The compound's lipophilic character, attributed to the dimethylcyclohexyl group, enhances its membrane permeability, a desirable trait for orally active drugs. This has led to its exploration in the development of small-molecule inhibitors for various diseases, aligning with the growing trend of personalized medicine and targeted therapies.

Beyond pharmaceuticals, 1-(3,4-dimethylcyclohexyl)-1H-imidazol-4-amine has potential applications in agrochemicals. Its structural features make it a candidate for designing new pesticides or herbicides, addressing the global need for sustainable crop protection solutions. The compound's stability under environmental conditions further enhances its suitability for such applications, making it a topic of interest in green chemistry initiatives.

The synthesis of 1-(3,4-dimethylcyclohexyl)-1H-imidazol-4-amine typically involves multi-step organic reactions, including cyclohexyl group functionalization and imidazole ring formation. Advances in catalytic methods and green synthesis techniques have improved the efficiency of its production, reducing waste and energy consumption. These innovations align with the broader industry shift toward sustainable and eco-friendly chemical manufacturing processes.

From a commercial perspective, 1-(3,4-dimethylcyclohexyl)-1H-imidazol-4-amine is gaining traction in the fine chemicals market. Its CAS No. 2138003-95-7 serves as a unique identifier for procurement and regulatory compliance, ensuring transparency in supply chains. The compound is often supplied by specialized chemical manufacturers catering to research institutions and pharmaceutical companies, reflecting its niche but growing demand.

In the context of drug discovery, 1-(3,4-dimethylcyclohexyl)-1H-imidazol-4-amine has been studied for its potential to modulate biological pathways. For instance, its imidazole core is a common motif in histamine receptor ligands, suggesting possible applications in allergy and immune-related therapies. Researchers are also investigating its role in enzyme inhibition, particularly for targets involved in cancer and neurodegenerative diseases, which are high-priority areas in modern medicine.

The safety profile of 1-(3,4-dimethylcyclohexyl)-1H-imidazol-4-amine is an important consideration for its use in various applications. While it is not classified as a hazardous substance, proper handling and storage are recommended to ensure stability and prevent degradation. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use in laboratory and industrial settings, emphasizing the importance of regulatory compliance.

Looking ahead, the future of 1-(3,4-dimethylcyclohexyl)-1H-imidazol-4-amine appears promising, with ongoing research exploring its full potential. As the pharmaceutical and agrochemical industries continue to innovate, this compound is likely to play a role in the development of next-generation therapeutics and sustainable agricultural solutions. Its unique structure and versatility make it a valuable asset in the toolkit of chemists and researchers worldwide.

For those seeking more information about 1-(3,4-dimethylcyclohexyl)-1H-imidazol-4-amine (CAS No. 2138003-95-7), consulting scientific literature and reputable chemical databases is highly recommended. Staying updated with the latest research findings and market trends will provide deeper insights into its applications and future prospects in science and industry.